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Compound of Interest

Compound Name: Trimethyl orthovalerate

Cat. No.: B104153

For immediate release

This document provides essential safety and logistical information for the proper disposal of
trimethyl orthovalerate, ensuring the safety of laboratory personnel and compliance with
environmental regulations. The following procedures are designed for researchers, scientists,
and drug development professionals who handle this chemical.

Trimethyl orthovalerate is a flammable liquid that causes skin and eye irritation.[1] Proper
handling and disposal are crucial to mitigate risks. All waste is classified as hazardous and
must be disposed of in accordance with local, regional, and national regulations.[1][2]

Immediate Safety and Handling Precautions

Before beginning any disposal procedure, ensure you are wearing appropriate Personal
Protective Equipment (PPE).

Personal Protective Equipment (PPE)

Eye Protection: Safety glasses with side-shields or goggles.

Hand Protection: Chemical-resistant gloves (e.g., Nitrile rubber).

Body Protection: Laboratory coat.
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Work in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of
vapors.[3] Keep the chemical away from ignition sources such as open flames, hot surfaces,
and sparks.[1][2] Use non-sparking tools and take precautionary measures against static
discharge.[1][2]

Quantitative Data Summary

Property Value Source
CAS Number 13820-09-2 [11[2][4][5]
Molecular Formula C8H1803 [11[4115]
Flash Point 42 °C (107.6 °F) - closed cup [4]

Boiling Point 164-166 °C [4115]
Density 0.941 g/mL at 25 °C [4]
Hazard Class Flammable Liquid, Category 3 [1114]

Detailed Disposal Protocol

The primary method for the disposal of trimethyl orthovalerate is to engage a licensed
professional waste disposal service.[6] Do not dispose of this chemical down the drain or in
regular trash.[7] The following steps outline the procedure for preparing the chemical for
collection.

Step 1: Waste Identification and Segregation

o Clearly label a dedicated, chemically compatible waste container as "Hazardous Waste:
Trimethyl Orthovalerate". Glass or high-density polyethylene (HDPE) containers are
generally suitable.

¢ Do not mix trimethyl orthovalerate with other waste streams, particularly incompatible
chemicals like strong oxidizing agents.[2]

Step 2: Preparing Small Quantities for Disposal (<50 mL)

e Work inside a certified chemical fume hood.

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.chemtalk.com.au/viewtopic.php?t=1222
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.fishersci.com/store/msds?partNumber=AAL2037714&productDescription=TRIMETHYL+ORTHOVLERATE+98%25+25G&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.fishersci.com/store/msds?partNumber=AAL2037714&productDescription=TRIMETHYL+ORTHOVLERATE+98%25+25G&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.fishersci.com/store/msds?partNumber=AAL2037714&productDescription=TRIMETHYL+ORTHOVLERATE+98%25+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.sigmaaldrich.com/US/en/product/aldrich/254517
https://www.ottokemi.com/specsheet/trimethyl-orthovalerate.aspx
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.sigmaaldrich.com/US/en/product/aldrich/254517
https://www.ottokemi.com/specsheet/trimethyl-orthovalerate.aspx
https://www.sigmaaldrich.com/US/en/product/aldrich/254517
https://www.sigmaaldrich.com/US/en/product/aldrich/254517
https://www.ottokemi.com/specsheet/trimethyl-orthovalerate.aspx
https://www.sigmaaldrich.com/US/en/product/aldrich/254517
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.sigmaaldrich.com/US/en/product/aldrich/254517
https://www.benchchem.com/product/b104153?utm_src=pdf-body
https://www.cdhfinechemical.com/images/product/msds/37_1907818977_TRIMETHYLORTHOVALERATECASNO13820-09-2MSDS.pdf
https://rtong.people.ust.hk/ChEmoryWasteDisposal_NEW.pdf
https://www.benchchem.com/product/b104153?utm_src=pdf-body
https://www.benchchem.com/product/b104153?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAL2037714&productDescription=TRIMETHYL+ORTHOVLERATE+98%25+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b104153?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

» Absorb the liquid trimethyl orthovalerate onto an inert absorbent material such as
vermiculite, sand, or commercial sorbent pads.[1][2][3]

o Carefully place the absorbent material into the pre-labeled hazardous waste container.
o Seal the container securely.
Step 3: Preparing Larger Quantities for Disposal (>50 mL)

o Transfer the trimethyl orthovalerate directly into the labeled hazardous waste container
using a funnel to prevent spillage.

» Do not overfill the container; leave at least 10% headspace to allow for vapor expansion.
e Securely seal the container.
Step 4: Storage Pending Disposal

» Store the sealed waste container in a designated, well-ventilated, and cool secondary
containment area.

e The storage area should be away from heat, sparks, and open flames, and segregated from
incompatible materials.

Step 5: Arranging for Professional Disposal

o Contact your institution's Environmental Health and Safety (EHS) department or a licensed
chemical waste disposal contractor to schedule a pickup.

» Provide the contractor with the safety data sheet (SDS) for trimethyl orthovalerate.
Step 6: Decontaminating Empty Containers

o Empty containers that held trimethyl orthovalerate must be triple-rinsed with a suitable
solvent (e.g., acetone or ethanol) before being disposed of or reused.

e The rinsate from this process is also considered hazardous waste and must be collected in a
labeled hazardous waste container for proper disposal.
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Disposal Workflow Diagram

Click to download full resolution via product page

Caption: Workflow for the safe disposal of trimethyl orthovalerate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b104153#trimethyl-orthovalerate-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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